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Compound of Interest

Compound Name: 3-Bromofuran-2-carboxylic acid

Cat. No.: B083321 Get Quote

Essential Safety and Handling Guide for 3-
Bromofuran-2-carboxylic Acid
This guide provides critical safety and logistical information for the handling and disposal of 3-
Bromofuran-2-carboxylic acid, tailored for researchers, scientists, and professionals in drug

development. Adherence to these protocols is essential for ensuring laboratory safety and

minimizing risks associated with this chemical.

Chemical Identifier:

Name: 3-Bromofuran-2-carboxylic acid

CAS Number: 14903-90-3

Molecular Formula: C₅H₃BrO₃

Hazard Identification and Classification
3-Bromofuran-2-carboxylic acid is classified as a hazardous substance. The following table

summarizes its GHS (Globally Harmonized System of Classification and Labelling of

Chemicals) classification.[1]
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Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation

Signal Word: Warning[1]

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to prevent exposure when handling 3-Bromofuran-2-
carboxylic acid. The following table outlines the required equipment.
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Body Part Required PPE
Specifications and
Remarks

Eyes/Face Safety goggles and face shield

Goggles must be tight-sealing.

A face shield should be worn

over goggles, especially when

there is a risk of splashing.[2]

[3]

Skin
Chemical-resistant gloves and

lab coat

Durable plastic or rubber

gloves are essential.[2] Nitrile

or neoprene gloves are

generally recommended for

handling corrosive organic

acids, but always consult the

glove manufacturer's

compatibility chart. A full-length

lab coat must be worn and

buttoned.

Respiratory
NIOSH/MSHA approved

respirator

Required when working

outside of a certified chemical

fume hood, if dust or aerosols

may be generated, or if

experiencing respiratory

irritation.[4][5] Use a respirator

with a filter appropriate for

organic vapors and acid

gases.

Footwear Closed-toe shoes

Shoes must be made of a

material that resists chemical

penetration.[2]

Operational and Handling Plan
A systematic approach is crucial for the safe handling of 3-Bromofuran-2-carboxylic acid.

1. Engineering Controls:
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Always handle this chemical in a well-ventilated area, preferably within a certified chemical

fume hood.[3][6]

Ensure that a safety shower and eyewash station are readily accessible and have been

recently tested.[3]

2. Handling Procedures:

Before use, inspect the container for any damage or leaks.

Avoid creating dust when handling the solid form.

When preparing solutions, always add the acid to the solvent slowly; never the other way

around to avoid splashing.[3][4]

Use compatible containers, such as glass or corrosion-resistant plastic, for transfers and

storage.[3][7]

Wash hands thoroughly with soap and water after handling, even if gloves were worn.[6][8]

3. Storage:

Store in a cool, dry, and well-ventilated area away from incompatible materials such as

strong bases and oxidizing agents.[3][8]

Keep containers tightly closed.

Store below eye level to minimize the risk of spills to the face and eyes.[4]

Emergency and Disposal Plan
1. Spill Response:

Small Spills:

Alert personnel in the immediate area.
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Wearing appropriate PPE, cover the spill with an inert absorbent material such as sand,

vermiculite, or a commercial acid spill neutralizer.

Sweep up the absorbed material and place it into a labeled, sealed container for

hazardous waste disposal.

Clean the spill area with a suitable decontaminating agent.

Large Spills:

Evacuate the area immediately.

Contact your institution's emergency response team.

Prevent the spill from entering drains or waterways.

2. First Aid Measures:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[8][9]

Skin Contact: Immediately flush the affected skin with plenty of water for at least 15 minutes

while removing contaminated clothing. If skin irritation occurs, seek medical attention.[8][9]

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. If not

breathing, give artificial respiration. Seek immediate medical attention.[8][10]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.

3. Disposal Plan:

All waste containing 3-Bromofuran-2-carboxylic acid must be treated as hazardous waste.

Collect waste in a designated, properly labeled, and sealed container.

Dispose of the chemical waste in accordance with local, state, and federal regulations. Do

not dispose of it down the drain.[8]
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Experimental Protocols
Cited Experiment: Synthesis of 3-Bromofuran-2-carboxylic acid from 3-bromofuran-2-

carbaldehyde[11]

Methodology:

A solution of tert-butanol (250 mL) containing 3-bromofuran-2-carboxaldehyde (25.0 g) and

2-methyl-2-butene (45.4 mL) is prepared.

A mixed solution of 80% sodium chlorite (40.5 g) and sodium dihydrogen phosphate (51.5 g)

in water (350 mL) is prepared separately.

The mixed solution from step 2 is added slowly and dropwise at room temperature to the

solution from step 1.

The reaction mixture is stirred overnight.

The mixture is then acidified by the addition of 1 M hydrochloric acid (300 mL).

The product is extracted with ethyl acetate. The organic phase is washed with saturated

brine and dried over anhydrous magnesium sulfate.

The solvent is concentrated under reduced pressure.

The residue is washed with a hexane/ethyl acetate mixture (5/1, v/v) and recrystallized to

yield the final product.
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Safe Handling Workflow for 3-Bromofuran-2-carboxylic Acid
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Caption: Logical workflow for the safe handling of 3-Bromofuran-2-carboxylic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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